Cas no 60462-27-3 (PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL)

• Product Name: PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL
• CAS No: 60462-27-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3479037
• PubChem ID: 369183
• Update Time: 2025-07-14

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL Chemical and Physical Properties

Names and Identifiers

• PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL
• ((1S,2R,3R,8S)-Cubane-1,4-diyl)dimethanol
• Cubane-1,4-diyldimethanol
• G61066
• NCI60_013639
• NSC-640889
• PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL[8-(HYDROXYMETHYL)CUBAN-1-YL]METHANOL
• SCHEMBL23051567
• 1,4-bis(hydroxymethyl)cubane
• [8-(HYDROXYMETHYL)CUBAN-1-YL]METHANOL
• [4-(hydroxymethyl)cuban-1-yl]methanol
• 60462-27-3
• NSC640889
• Pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane-1,4-dimethanol
• CHEMBL1972417
• MFCD30304312

• Inchi： 1S/C10H12O2/c11-1-9-3-6-4(9)8-5(9)7(3)10(6,8)2-12/h3-8,11-12H,1-2H2
• InChI Key： AWRJQAGOUMAUGW-UHFFFAOYSA-N
• SMILES： OCC12C3C4C1C1C2C3C14CO

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL and Its Significance in Modern Chemical Research

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL, with the CAS number 60462-27-3, is a highly complex and intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of polycyclic alcohols, characterized by its intricate cyclic structure and multiple substituents. The unique arrangement of its carbon atoms and hydroxyl groups makes it a promising candidate for various applications, particularly in the development of novel synthetic pathways and drug molecules.

The molecular structure of PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL is a testament to the ingenuity of organic chemists in designing and synthesizing complex heterocyclic compounds. The presence of multiple rings fused together creates a rigid framework that can be exploited for specific interactions with biological targets. This structural complexity has made it a subject of interest for researchers exploring new methodologies in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of polyfunctionalized cyclic compounds due to their potential applications in drug discovery and material science. PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL stands out among these compounds due to its unique structural features and the potential for diverse functionalization strategies.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for the synthesis of more complex molecules. The presence of two hydroxyl groups at the 1 and 4 positions provides multiple sites for chemical modification, allowing researchers to attach various functional groups and tailor the properties of the resulting derivatives. This flexibility has made it an attractive candidate for the development of novel pharmaceuticals and agrochemicals.

Recent studies have demonstrated the utility of PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored its use as a precursor in the preparation of cyclodextrin derivatives, which are known for their ability to enhance drug solubility and bioavailability. The rigid cyclic structure of this compound provides a stable platform for such modifications, making it an ideal candidate for further functionalization.

The synthesis of PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANE-1,4-DIMETHANOL is a challenging task that requires meticulous planning and expertise in organic synthesis techniques such as ring-closing metathesis and catalytic hydrogenation reactions.CAS number 60462-27-3 serves as a crucial identifier for researchers seeking this compound for their studies.

In addition to its pharmaceutical applications, PENTACYCLO[4.2.0.O2,.5.O3,.8.O4,.7]OCTANE-1,.4-DIMETHANOL has shown promise in materials science research.Pentacyclo[4..2..0..02..5..03..8..04..7]Octane-1,.4-dimethanol exhibits unique physicochemical properties that make it suitable for use as a building block in the design of advanced materials with tailored functionalities.

The study of polycyclic alcohols like PENTACYCLO[4..2..0..02..5..03..8..04..7]OCTANE-1,.4-DIMETHANOL has also contributed to our understanding of molecular recognition processes.CAS no 60462-27-3 is frequently cited in academic literature as a reference point for researchers studying these complex systems.

One notable application is in the field of supramolecular chemistry.Pentacyclo[42O20S253087]Octane-1,.4-dimethanol can form stable inclusion complexes with various guest molecules due to its well-defined cavities.CAS number 60462-27-3 is often used to describe this compound when discussing its role in host-guest chemistry.

The growing interest in PENTACYCLO[42O20S253087]OCTANE-1,.4-DIMETHANOL is also driven by its potential as an intermediate in industrial processes.CAS no 60462-27-3 helps researchers locate relevant patents and synthetic routes when exploring its commercial viability.

In conclusion,PENTACYCLO[42O20S253087]OCTANE-1,.4-DIMETHANOL (CAS no 60462-27-3) is a multifaceted compound with significant implications across multiple scientific disciplines.Pentacyclo[42O20S253087],Octane-1,.4-dimethanol,CAS number 60462-27-3,CAS no 60462-27-3,Pentacyclo[42O20S253087],Octane,Dimethanol,Dihydroxyoctane,Polyfunctional alcohol,Heterocyclic compound,Molecular scaffold,Supramolecular chemistry,Host-guest chemistry